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Compound of Interest

Compound Name:
1-(Methylsulfonyl)piperidin-4-

amine

Cat. No.: B1280446 Get Quote

An In-depth Technical Guide to 1-(Methylsulfonyl)piperidin-4-amine

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential applications of 1-(Methylsulfonyl)piperidin-4-amine, a compound of interest in

pharmaceutical and chemical research. The information is intended for researchers, scientists,

and professionals in drug development.

Chemical Properties
1-(Methylsulfonyl)piperidin-4-amine is an organic compound featuring a piperidine ring,

which is a six-membered nitrogen-containing heterocycle.[1] The key functional groups are a

methylsulfonyl group attached to the piperidine nitrogen and an amine group at the 4-position

of the ring.[1][2] This compound can be utilized as a building block in organic synthesis for

creating more complex molecules.[2][3] It is often of interest in medicinal chemistry due to the

prevalence of the piperidine scaffold in many pharmaceuticals.[1]

The compound is available as a free base and more commonly as a hydrochloride salt. The

presence of the hydrochloride salt can improve the compound's solubility and stability for

research applications.[2]
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The fundamental molecular characteristics of 1-(Methylsulfonyl)piperidin-4-amine and its

hydrochloride salt are summarized below.

Compound Molecular Formula Molecular Weight ( g/mol )

1-(Methylsulfonyl)piperidin-4-

amine
C₆H₁₄N₂O₂S 178.25

1-(Methylsulfonyl)piperidin-4-

amine HCl
C₆H₁₅ClN₂O₂S 214.71

[Sources:[1][2][3][4][5]]

Experimental Protocols: Synthesis
The synthesis of 1-(Methylsulfonyl)piperidin-4-amine can be achieved through several

routes. Below are detailed methodologies for two common synthetic approaches.

Synthesis via Sulfonylation of Piperidin-4-amine
This method involves the direct reaction of piperidin-4-amine with methylsulfonyl chloride.

Reaction: The primary synthetic route involves the direct sulfonylation of piperidin-4-amine

with methylsulfonyl chloride under controlled basic conditions.[1]

Mechanism: The reaction proceeds via a nucleophilic substitution where the nitrogen atom of

the piperidin-4-amine attacks the electrophilic sulfur atom of the methylsulfonyl chloride.[1]

Critical Parameters: It is crucial to maintain anhydrous (dry) conditions throughout the

reaction to prevent the hydrolysis of the highly reactive methylsulfonyl chloride reagent.[1] A

suitable base is required to neutralize the HCl generated during the reaction.

Synthesis via Deprotection of a Boc-Protected
Precursor
This protocol describes the synthesis starting from a Boc-protected amine, which is a common

strategy in multi-step organic synthesis.
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Starting Material: Tert-butyl (1-methylsulfonyl-piperidin-4-yl)-carbamate.[6]

Procedure:

Dissolve 6.30 g (22.63 mmol) of tert-butyl (1-methylsulfonyl-piperidin-4-yl)-carbamate in 74

mL of dichloromethane (DCM).[6]

Add 17.4 mL (226 mmol) of trifluoroacetic acid (TFA) to the solution.[6]

Stir the reaction mixture at room temperature for 16 hours.[6]

Upon completion of the reaction, remove the solvent by distillation under reduced

pressure.[6]

Dilute the crude product with diethyl ether at 40 °C, and collect the resulting precipitate by

filtration.[6]

Wash the precipitate with water and dry it.[6]

Dissolve the dried product in methanol (MeOH) and add polymer-loaded bicarbonate

resin. Stir the suspension for several minutes to neutralize any remaining acid.[6]

Remove the resin by filtration, and remove the solvent by distillation under reduced

pressure to yield the final product, 1-(methylsulfonyl)piperidin-4-ylamine.[6]

Logical Workflow: Synthesis Pathway
The following diagram illustrates a generalized synthetic pathway for 1-
(Methylsulfonyl)piperidin-4-amine.
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Caption: Synthetic pathway for 1-(Methylsulfonyl)piperidin-4-amine.

Applications in Research
1-(Methylsulfonyl)piperidin-4-amine serves as a valuable intermediate in several areas of

chemical and pharmaceutical research:
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Pharmaceutical Research: It is used as a building block for the synthesis of novel therapeutic

agents.[2] Its structure is a potential scaffold for developing new drugs, particularly those

targeting metabolic disorders.[1]

Chemical Biology: The compound can be used in studies investigating the interactions of

small molecules with biological targets such as enzymes or receptors.[1][2]

Organic Synthesis: Its functional groups allow for further chemical transformations, enabling

the creation of more complex and novel compounds for various research applications.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.smolecule.com/products/s804984
https://www.smolecule.com/products/s683816
https://www.smolecule.com/products/s683816
https://www.smolecule.com/products/s804984
https://www.smolecule.com/products/s804984
https://www.benchchem.com/product/b1280446?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s683816
https://www.smolecule.com/products/s804984
https://www.biosynce.com/pharmaceutical-intermediates/piperidine/1-methylsulfonyl-piperidin-4-amine.html
https://www.1stsci.com/products/651057-01-1?cas=651057-01-1
https://www.echemi.com/produce/pr25030423950-1-methylsulfonylpiperidin-4-amine-hydrochloride.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7456037.htm
https://www.benchchem.com/product/b1280446#1-methylsulfonyl-piperidin-4-amine-molecular-weight-and-formula
https://www.benchchem.com/product/b1280446#1-methylsulfonyl-piperidin-4-amine-molecular-weight-and-formula
https://www.benchchem.com/product/b1280446#1-methylsulfonyl-piperidin-4-amine-molecular-weight-and-formula
https://www.benchchem.com/product/b1280446#1-methylsulfonyl-piperidin-4-amine-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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